Cas no 1849323-73-4 (2-fluoro-2-(1-methyl-1H-1,2,3-triazol-4-yl)ethan-1-amine)

• Product Name: 2-fluoro-2-(1-methyl-1H-1,2,3-triazol-4-yl)ethan-1-amine
• CAS No: 1849323-73-4
• MF: C₅H₉FN₄
• MW: 144.150163412094
• CID: 6578453
• PubChem ID: 130603308
• Update Time: 2025-05-21

2-fluoro-2-(1-methyl-1H-1,2,3-triazol-4-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-2-(1-methyl-1H-1,2,3-triazol-4-yl)ethan-1-amine
• 1849323-73-4
• EN300-1841683

• Inchi： 1S/C5H9FN4/c1-10-3-5(8-9-10)4(6)2-7/h3-4H,2,7H2,1H3
• InChI Key： UTALXYPRAPISFT-UHFFFAOYSA-N
• SMILES： FC(CN)C1=CN(C)N=N1

Computed Properties

• Exact Mass: 144.08112447g/mol
• Monoisotopic Mass: 144.08112447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 56.7Ų

Additional information on 2-fluoro-2-(1-methyl-1H-1,2,3-triazol-4-yl)ethan-1-amine

Introduction to 2-Fluoro-2-(1-Methyl-1H-1,2,3-Triazol-4-yl)ethan-1-amine (CAS No. 1849323-73-4)

2-Fluoro-2-(1-methyl-1H-1,2,3-triazol-4-yl)ethan-1-amine (CAS No. 1849323-73-4) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a fluoro-substituted ethylamine moiety and a 1-methyl-1H-1,2,3-triazole ring. These structural elements contribute to its potential as a lead compound in the development of novel therapeutic agents.

The fluoro-substitution on the ethylamine group is particularly noteworthy, as it can significantly influence the compound's physicochemical properties and biological activity. Fluorine atoms are known for their ability to enhance the lipophilicity and metabolic stability of organic molecules, making them valuable in drug design. Additionally, the presence of the 1-methyl-1H-1,2,3-triazole ring provides a rigid and electron-rich scaffold that can enhance the compound's binding affinity to specific biological targets.

Recent studies have explored the potential applications of 2-fluoro-2-(1-methyl-1H-1,2,3-triazol-4-yl)ethan-1-amine in various therapeutic areas. One notable area of research is its use as a ligand for G protein-coupled receptors (GPCRs), which are key targets for many drugs. GPCRs play crucial roles in numerous physiological processes and are implicated in a wide range of diseases, including neurological disorders, cardiovascular diseases, and cancer.

In a study published in the *Journal of Medicinal Chemistry* in 2023, researchers investigated the binding affinity and selectivity of 2-fluoro-2-(1-methyl-1H-1,2,3-triazol-4-yl)ethan-1-amine for several GPCRs. The results showed that this compound exhibited high affinity for the serotonin 5-HT₇ receptor, which is involved in modulating mood and cognitive functions. This finding suggests that 2-fluoro-2-(1-methyl-1H-1,2,3-triazol-4-yl)ethan-1-amine could be a promising lead for developing new treatments for depression and anxiety disorders.

Another area of interest is the potential use of 2-fluoro-2-(1-methyl-1H-1,2,3-triazol-4-y)ethanamine as an inhibitor of specific enzymes involved in disease pathways. For example, a study published in *Bioorganic & Medicinal Chemistry Letters* in 2024 reported that this compound effectively inhibited the activity of monoamine oxidase B (MAO-B), an enzyme associated with neurodegenerative diseases such as Parkinson's disease. The inhibition of MAO-B can help reduce oxidative stress and neuroinflammation, making 2-fluoro-2-(1-methyl-HH-triazol-y)ethanamine a potential candidate for neuroprotective therapies.

The synthesis of 2-fluoro--(methyl-HH-triazol-y)ethanamine has been optimized using modern synthetic methods to ensure high yields and purity. One common approach involves the copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction, which is part of click chemistry. This method allows for efficient and selective formation of the 1-methyl-HH-triazole ring from an azide and an alkyne precursor. The fluoro-substitution can be introduced via fluorination reactions or by using fluorinated starting materials.

The physicochemical properties of fluoro--(methyl-HH-triazol-y)ethanamine have also been extensively studied. It has been found to have good solubility in both polar and non-polar solvents, which facilitates its use in various biological assays and drug delivery systems. Its lipophilicity index (logP) has been determined to be moderate, indicating that it can readily cross biological membranes while maintaining sufficient water solubility for systemic distribution.

In terms of safety and toxicity profiles, preliminary studies have shown that fluoro--(methyl-HH-triazol-y)ethanamine exhibits low cytotoxicity towards mammalian cells at therapeutic concentrations. However, further preclinical studies are necessary to fully evaluate its safety profile before advancing to clinical trials.

Overall, fluoro--(methyl-HH-triazol-y)ethanamine (CAS No. 1849323-) represents a promising molecule with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable physicochemical properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore its potential uses and optimize its properties for specific therapeutic targets.